Cas no 1251015-74-3 (tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1251015-74-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD17016761
• CID: 4564927
• PubChem ID: 71305974
• Update Time: 2025-06-07

tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• BAC01574
• AM805629
• endo-7-Boc-9-amino-3-oxa-7-azabicyclo[3.3.1]nonane
• tert-butyl9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl endo-9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• AKOS023789148
• CS-0214878
• AS-71769
• SCHEMBL23091623
• EN300-2008432
• 1251015-74-3

• MDL： MFCD17016761
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-4-8-6-16-7-9(5-14)10(8)13/h8-10H,4-7,13H2,1-3H3
• InChI Key： QYBPHULJRAEWEO-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)(C)C)CC(C1)C2N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8

Additional information on tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

Comprehensive Overview of tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1251015-74-3)

The compound tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1251015-74-3) is a highly specialized bicyclic amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a 3-oxa-7-azabicyclo[3.3.1]nonane core, makes it a valuable intermediate for the development of novel therapeutics, particularly in the fields of central nervous system (CNS) drugs and enzyme inhibitors. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, including Boc-protection strategies and cyclization techniques. Researchers often explore its reactivity with other pharmacophores to create derivatives with enhanced bioactivity. Its CAS No. 1251015-74-3 is a critical identifier in chemical databases, ensuring accurate referencing in patents and publications.

In the context of drug discovery, this compound has garnered attention for its potential role in designing neuromodulators and G-protein-coupled receptor (GPCR) ligands. The 9-amino group and tert-butyl carboxylate moiety offer versatile sites for structural modification, enabling tailored interactions with biological targets. Recent studies highlight its utility in medicinal chemistry, particularly for addressing neurodegenerative diseases and pain management—topics of high interest in both academic and industrial research.

From a technical perspective, the compound's physical and chemical properties are meticulously documented. It exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Stability under ambient conditions and compatibility with common reagents further enhance its practicality. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify its purity and structure.

The growing demand for specialty chemicals in biopharmaceuticals has positioned tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate as a compound of interest. Its alignment with green chemistry principles—such as minimizing waste and optimizing atom economy—resonates with contemporary sustainability goals. Researchers frequently inquire about scalable synthesis methods and cost-effective production, reflecting the industry's focus on process optimization.

In summary, tert-Butyl 9-amino-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1251015-74-3) represents a pivotal building block in advanced organic synthesis. Its applications span drug development, material science, and catalysis, making it a subject of ongoing exploration. By addressing key questions and trends, this overview aims to serve as a reliable resource for professionals navigating the complexities of modern chemical research.